(1S,8aα)-1,4aβ-Dimethyl-5β-(3-methyl-2,4-pentadienyl)-6-methylenedecalin-1β-carboxylic acid methyl e
(1S,8aα)-1,4aβ-Dimethyl-5β-(3-methyl-2,4-pentadienyl)-6-methylenedecalin-1β-carboxylic acid methyl e
Brand Name:
Vulcanchem
CAS No.:
1235-39-8
VCID:
VC0075704
InChI:
InChI=1S/C21H32O2/c1-7-15(2)9-11-17-16(3)10-12-18-20(17,4)13-8-14-21(18,5)19(22)23-6/h7,9,17-18H,1,3,8,10-14H2,2,4-6H3/b15-9+/t17-,18+,20+,21-/m0/s1
SMILES:
CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)OC)C)C=C
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
(1S,8aα)-1,4aβ-Dimethyl-5β-(3-methyl-2,4-pentadienyl)-6-methylenedecalin-1β-carboxylic acid methyl e
CAS No.: 1235-39-8
Main Products
VCID: VC0075704
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
CAS No. | 1235-39-8 |
---|---|
Product Name | (1S,8aα)-1,4aβ-Dimethyl-5β-(3-methyl-2,4-pentadienyl)-6-methylenedecalin-1β-carboxylic acid methyl e |
Molecular Formula | C21H32O2 |
Molecular Weight | 316.5 g/mol |
IUPAC Name | methyl (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[(2E)-3-methylpenta-2,4-dienyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylate |
Standard InChI | InChI=1S/C21H32O2/c1-7-15(2)9-11-17-16(3)10-12-18-20(17,4)13-8-14-21(18,5)19(22)23-6/h7,9,17-18H,1,3,8,10-14H2,2,4-6H3/b15-9+/t17-,18+,20+,21-/m0/s1 |
Standard InChIKey | WYJKGKPQXWDIQP-BRUWWATDSA-N |
Isomeric SMILES | C/C(=C\C[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)C(=O)OC)C)/C=C |
SMILES | CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)OC)C)C=C |
Canonical SMILES | CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)OC)C)C=C |
PubChem Compound | 11141639 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume